Cas no 52153-09-0 (L-Glucono-1,5-lactone)

• Product Name: L-Glucono-1,5-lactone
• CAS No: 52153-09-0
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 374970
• PubChem ID: 1549082
• Update Time: 2025-05-20

L-Glucono-1,5-lactone Chemical and Physical Properties

Names and Identifiers

• L-Gluconic acid, d-lactone
• L-Glucono-1,5-lactone
• L-Gluconolactone
• KBio2_004404
• KBio3_002061
• 52153-09-0
• W-202964
• NINDS_000329
• AKOS006274376
• (3~{S},4~{R},5~{R},6~{S})-6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-one
• 8S0
• NSC758238
• Spectrum5_001015
• (3S,4R,5R,6S)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2-ONE
• SR-05000002049
• Spectrum_001356
• SPBio_001965
• KBio2_001836
• SPECTRUM1503092
• SR-05000002049-1
• SBI-0051769.P002
• KBioGR_001769
• KBio2_006972
• CHEMBL3039333
• KBio1_000329
• DivK1c_000329
• AB00052314_02
• (3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one
• IDI1_000329
• HMS2092J10
• KBioSS_001836
• BSPBio_002841
• HMS501A11
• Pharmakon1600-01503092
• CCG-39430
• NCGC00178440-01
• L-(-)-Gluconic acid 1,5-lactone
• Spectrum2_001933
• Spectrum3_001031
• Spectrum4_001165
• SCHEMBL2214579
• MFCD00067388
• HMS1922E07
• L-gluconic acid delta-lactone
• D-Gluconolactone
• D-Aldonolactone
• 1,5-D-gluconolactone
• gluconic delta-lactone
• Gluconic lactone
• D-Glucono-1,5-lactone
• D-gluconic acid delta-lactone
• delta-Gluconolactone
• D-threo-Aldono-1,5-lactone
• Gluconic acid lactone
• 1,5-Gluconolactone
• delta-D-gluconolactone
• D-gluconic acid lactone
• Gluconolactone
• (3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-one
• Glucarolactone
• G63632
• DB-243629
• DTXSID20859158
• BRD-K04288422-001-04-4

• Inchi： 1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m0/s1
• InChI Key： PHOQVHQSTUBQQK-KLVWXMOXSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]([C@@H]1CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Monoisotopic Mass: 178.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.3253 (rough estimate)
• Melting Point: 142-144 °C(lit.)
• Boiling Point: 230.35°C (rough estimate)
• Flash Point: 192.3±20.3 °C
• Refractive Index: 1.5860 (estimate)
• Solubility: DMSO (Slightly), Water (Slightly)
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

L-Glucono-1,5-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on L-Glucono-1,5-lactone

L-Glucono-1,5-lactone (CAS No. 52153-09-0)

L-Glucono-1,5-lactone, also known as gluconolactone, is a cyclic ester of gluconic acid. This compound, with the CAS number 52153-09-0, is a key intermediate in various chemical and biochemical processes. It has gained significant attention in recent years due to its diverse applications in pharmaceuticals, cosmetics, and food industries. This comprehensive introduction aims to provide an in-depth understanding of L-Glucono-1,5-lactone, including its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Properties: L-Glucono-1,5-lactone is a white crystalline solid with a molecular formula of C₆H₁₀O₆. It has a molecular weight of 178.14 g/mol and is highly soluble in water. The compound exhibits excellent stability under neutral and slightly acidic conditions but may hydrolyze to form gluconic acid under alkaline conditions. The cyclic structure of L-Glucono-1,5-lactone contributes to its unique chemical reactivity and biological properties.

Synthesis Methods: The synthesis of L-Glucono-1,5-lactone can be achieved through various routes. One common method involves the oxidation of glucose using enzymes such as glucose oxidase or chemical oxidants like sodium hypochlorite. The resulting gluconic acid can then be cyclized to form the lactone under appropriate conditions. Another approach involves the enzymatic conversion of glucose to L-Glucono-1,5-lactone using specific bacteria or fungi. Recent advancements in biotechnology have led to the development of more efficient and environmentally friendly methods for the production of this compound.

Biological Activities: strong>: L-Glucono-1,5-lactone has been extensively studied for its various biological activities. One of its notable properties is its ability to act as a humectant and skin conditioning agent in cosmetics. It helps to retain moisture in the skin and improve its overall appearance and texture. Additionally, L-Glucono-1,5-lactone has been shown to possess antioxidant properties, which can help protect against oxidative stress and damage caused by free radicals.

In the pharmaceutical industry, L-Glucono-1,5-lactone has been explored for its potential therapeutic applications. Research has indicated that it may have anti-inflammatory effects and could be useful in treating inflammatory conditions such as dermatitis and arthritis. Furthermore, studies have suggested that L-Glucono-1,5-lactone may have antiviral properties against certain viruses, making it a promising candidate for the development of antiviral drugs.

Potential Applications: strong>: The diverse properties of L-Glucono-1,5-lactone strong>: make it suitable for a wide range of applications. In the cosmetics industry, it is commonly used as an ingredient in moisturizers, facial cleansers, and anti-aging products due to its hydrating and skin-conditioning effects. In the food industry, it serves as a natural preservative and flavor enhancer in various food products.

In pharmaceuticals, the potential therapeutic applications of < strong>:L-Glucono-1,5-lactone< / strong>: are being actively investigated. Its anti-inflammatory and antiviral properties make it a valuable compound for developing new treatments for various diseases. Additionally, its use as a chelating agent in metal ion removal from solutions has been explored for environmental remediation purposes.

< strong>:Recent Research Developments< / strong>: Recent studies have shed light on new aspects of the biological activities of< strong>: L-Glucono-1,5-lactone< / strong>: . For instance,< em>:a study published in the Journal of Medicinal Chemistry< / em>: reported that< strong>: L-Glucono-1,5-lactone< / strong>: exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.< / p > < p > Another study conducted at Harvard University found that< strong>: L-Glucono-1 , 5 - lactone< / strong > : can enhance the efficacy of certain antiviral drugs by reducing viral replication rates.< / p > < p > These findings highlight the potential of< strong > : L - Glucono - 1 , 5 - lactone< / strong > : as a multifunctional compound with broad applications in health and wellness.< / p > < p > In conclusion,< strong > : L - Glucono - 1 , 5 - lactone (CAS No . 52153 - 09 - 0 )< / strong > : is a versatile compound with significant potential across multiple industries . Its unique chemical properties , biological activities , and recent research developments underscore its importance as an emerging ingredient in cosmetics , pharmaceuticals , and food products . As further research continues to uncover new applications , the demand for this compound is expected to grow , driving innovation and development in these fields . p > article > response >